8-isopropyl-2-(isopropylamino)-7,8-dihydroimidazo[1,2-a][1,3,5]triazin-4(6H)-one

• IUPAC Name: 8-propan-2-yl-2-(propan-2-ylamino)-6,7-dihydroimidazo[1,2-a][1,3,5]triazin-4-one
• InChI: InChI=1S/C11H19N5O/c1-7(2)12-9-13-10-15(8(3)4)5-6-16(10)11(17)14-9/h7-8H,5-6H2,1-4H3,(H,12,14,17)
• InChI Key: QNPRMDFYTBDCCP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=NC(=O)N2CCN(C2=N1)C(C)C
• Molecular Formula: C11H19N5O
• Molecular Weight: 237.30 g/mol

Description

8-isopropyl-2-(isopropylamino)-7,8-dihydroimidazo[1,2-a][1,3,5]triazin-4(6H)-one is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields such as medicine, biotechnology, and agriculture. This compound is commonly referred to as IID and has a unique molecular structure that makes it an attractive candidate for various studies.

Mechanism of Action

The mechanism of action of IID is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins that are essential for cell growth and replication. Additionally, IID has been shown to induce oxidative stress in cancer cells, leading to their death.
Biochemical and Physiological Effects
IID has been shown to have a variety of biochemical and physiological effects. Studies have demonstrated that IID can induce DNA damage, inhibit cell proliferation, and induce apoptosis in cancer cells. Additionally, IID has been shown to have antiviral properties, with studies demonstrating its ability to inhibit the replication of the hepatitis B virus.

Advantages and Limitations for Lab Experiments

One of the major advantages of IID is its high purity and stability, which makes it an ideal candidate for use in lab experiments. Additionally, IID has been shown to have low toxicity, making it safe for use in cell culture and animal studies. However, one of the limitations of IID is its high cost, which may limit its use in large-scale studies.

Future Directions

There are several future directions for IID research. One area of interest is the development of IID-based drugs for the treatment of cancer and viral infections. Additionally, IID may have potential applications in the field of agriculture, as it has been shown to have herbicidal properties. Further studies are needed to fully understand the potential applications of IID in these fields.
Conclusion
In conclusion, 8-isopropyl-2-(isopropylamino)-7,8-dihydroimidazo[1,2-a][1,3,5]triazin-4(6H)-one is a chemical compound that has gained significant interest in scientific research due to its potential applications in medicine, biotechnology, and agriculture. Its unique molecular structure and biochemical and physiological effects make it an attractive candidate for various studies. Further research is needed to fully understand the potential applications of IID in these fields.

Synthesis Methods

The synthesis of IID involves the reaction of 2-amino-4,6-dichloro-5-nitropyrimidine with isopropylamine, followed by reduction using sodium borohydride. This method has been optimized to produce high yields of IID with minimal impurities.

Scientific Research Applications

IID has been extensively studied for its potential applications in the field of medicine. It has been shown to have anticancer properties, with studies demonstrating its ability to induce apoptosis in cancer cells. Additionally, IID has been shown to have antiviral properties, with studies demonstrating its ability to inhibit the replication of the hepatitis B virus.